Cas no 142350-85-4 (N-Cbz-(1R,2R)-(-)-Diaminocyclohexane)

N-Cbz-(1R,2R)-(-)-Diaminocyclohexane structure
142350-85-4 structure
Product Name:N-Cbz-(1R,2R)-(-)-Diaminocyclohexane
CAS No:142350-85-4
MF:C14H20N2O2
MW:248.320803642273
CID:138500
PubChem ID:15045024
Update Time:2025-04-19

N-Cbz-(1R,2R)-(-)-Diaminocyclohexane Chemical and Physical Properties

Names and Identifiers

    • Benzyl ((1R,2R)-2-aminocyclohexyl)carbamate
    • 1-(N-BENZYLOXYCARBONYL)-TRANS-CYCLOHEXANE-1,2-DIAMINE
    • Benzyl (1R,2R)-2-Aminocyclohexylcarbamate
    • Carbamic acid,N-[(1R,2R)-2-aminocyclohexyl]-, phenylmethyl ester
    • N-Cbz-(1R,2R)-(-)-Diaminocyclohexane
    • (R)-benzyl 4-(dimethylamino)-4-oxo-1-(phenylthio)
    • AGN-PC-00F57X
    • benzyl (1-cyclohexylbut-3-en-1-yl)carbamate
    • benzyl (1R)-3-(dimethylamino)-3-oxo-1-((phenylsulfanyl)methyl)propylcarbamate
    • benzyl N-[(1R,2R)-2-aminocyclohexyl]carbamate
    • Carbamic acid, (1-cyclohexyl-3-butenyl)-, phenylmethyl ester
    • N-benzyloxycarbonyl-(R,R)-cyclohexane-1,2-diamine
    • N-Benzyloxycarbonyl-1-cyclohexylbut-3-enylamine
    • AKOS022190409
    • D88011
    • Benzyl((1R,2R)-2-aminocyclohexyl)carbamate
    • Carbamic acid,N-[(1R,2R)-2-aminocyclohexyl]-,phenylmethyl ester
    • 142350-85-4
    • Carbamic acid, (2-aminocyclohexyl)-, phenylmethyl ester, (1R-trans)-
    • Carbamic acid, (2-aminocyclohexyl)-, phenylmethyl ester, (1R-trans); Phenylmethyl N-[(1R,2R)-2-aminocyclohexyl]carbamate
    • MFCD22689384
    • Inchi: 1S/C14H20N2O2/c15-12-8-4-5-9-13(12)16-14(17)18-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10,15H2,(H,16,17)/t12-,13-/m1/s1
    • InChI Key: FAIYTHASVJZIGQ-CHWSQXEVSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@@H]1CCCC[C@H]1N)=O

Computed Properties

  • Exact Mass: 248.152477885g/mol
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.4Ų

N-Cbz-(1R,2R)-(-)-Diaminocyclohexane Pricemore >>

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